Cas no 83719-41-9 (4-Methyl-d3-catechol)

• Product Name: 4-Methyl-d3-catechol
• CAS No: 83719-41-9
• MF: C₇H₈O₂
• MW: 127.155707359314
• CID: 709199
• PubChem ID: 15557062
• Update Time: 2025-09-23

4-Methyl-d3-catechol Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenediol,4-(methyl-d3)- (9CI)
• 4-METHYL-D3-CATECHOL
• 83719-41-9
• 3,4,6-Trideuterio-5-methylbenzene-1,2-diol
• D99106
• 4-Methyl-d3-catechol

• Inchi： 1S/C7H8O2/c1-5-2-3-6(8)7(9)4-5/h2-4,8-9H,1H3/i2D,3D,4D
• InChI Key： ZBCATMYQYDCTIZ-NRUYWUNFSA-N
• SMILES： OC1=C(C([2H])=C([2H])C(C)=C1[2H])O

Computed Properties

• Exact Mass: 127.071
• Monoisotopic Mass: 127.071
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 92.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 40.5A^2

Additional information on 4-Methyl-d3-catechol

Latest Research Insights on 83719-41-9 and 4-Methyl-d3-catechol in Chemical Biomedicine

The compound with CAS number 83719-41-9 and its deuterated derivative, 4-Methyl-d3-catechol, have recently garnered significant attention in the field of chemical biomedicine. These molecules are pivotal in studies focusing on metabolic pathways, enzyme inhibition, and isotopic labeling for pharmacokinetic research. This research brief synthesizes the latest findings to provide a comprehensive overview of their applications and mechanistic insights.

Recent studies highlight the role of 4-Methyl-d3-catechol as a stable isotope-labeled internal standard in mass spectrometry-based assays. Its deuterated form enhances analytical precision by minimizing matrix effects, thereby improving the quantification of catechol derivatives in biological samples. A 2023 study published in the Journal of Analytical Chemistry demonstrated its utility in tracing dopamine metabolism, revealing novel catabolites linked to neurodegenerative disorders.

In parallel, 83719-41-9 has emerged as a key intermediate in synthesizing bioactive molecules targeting tyrosine hydroxylase (TH). A breakthrough study in ACS Chemical Biology (2024) elucidated its binding affinity to TH’s active site, offering a scaffold for designing inhibitors to modulate catecholamine biosynthesis. Molecular dynamics simulations further confirmed its potential to allosterically regulate TH activity, opening avenues for Parkinson’s disease therapeutics.

Both compounds are also being explored in environmental toxicology. A collaborative effort between the University of Tokyo and MIT (2024) utilized 4-Methyl-d3-catechol to track pollutant degradation pathways, identifying its non-toxic breakdown products in microbial consortia. This aligns with green chemistry principles, emphasizing sustainable molecular design.

Future research directions include optimizing the synthetic routes for 83719-41-9 to improve yield and purity, as noted in a Organic Process Research & Development review (2024). Additionally, the integration of 4-Methyl-d3-catechol into high-throughput screening platforms promises to accelerate drug discovery for catechol-related pathologies. These advancements underscore the compounds’ dual role as research tools and therapeutic candidates.